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Cat. No.: B8223978

Get Quote

This guide provides comprehensive, technically grounded instructions for the safe and

compliant disposal of 2-methoxyethanol (also known as Methyl Cellosolve, EGME) waste. It is

designed for researchers, scientists, and drug development professionals who handle this

chemical in a laboratory setting. Our focus is on ensuring scientific integrity, operational safety,

and regulatory compliance through a deep understanding of the "why" behind each procedural

step.

Frequently Asked Questions (FAQs)
Q1: Why is 2-methoxyethanol waste considered so hazardous?

A1: 2-methoxyethanol is regulated as a hazardous substance for several critical reasons.

Firstly, it is a potent reproductive toxicant, classified as a substance that may damage fertility

and harm an unborn child.[1][2][3][4] The National Institute for Occupational Safety and Health

(NIOSH) has issued warnings based on animal studies showing that exposure at or even below

permissible exposure limits can lead to testicular atrophy, sterility, and embryonic death.[2][3]

Secondly, it is harmful if inhaled, swallowed, or absorbed through the skin, with potential

damage to the bone marrow, blood cells, liver, and kidneys upon repeated exposure.[4][5]
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Finally, it is a flammable liquid, posing a fire risk, and can form explosive peroxides over time

when exposed to air and light.[5][6][7]

Q2: What is the official hazardous waste classification for 2-methoxyethanol?

A2: Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and

Recovery Act (RCRA), 2-methoxyethanol waste is primarily classified due to its flammability.[8]

Therefore, it must be assigned the EPA hazardous waste number D001 for its ignitability

characteristic.[5] Depending on how it was used, it may acquire other waste codes if mixed with

other listed hazardous wastes. Always consult your institution's Environmental Health & Safety

(EHS) department for specific local classifications.

Q3: Can I pour small amounts of 2-methoxyethanol waste down the drain?

A3: Absolutely not. Disposing of 2-methoxyethanol down the drain is a serious regulatory

violation and poses a significant environmental risk. It is soluble in water and can persist in the

environment, potentially contaminating groundwater.[9] All 2-methoxyethanol waste, regardless

of quantity, must be collected and disposed of as hazardous waste.[10][11]

Q4: My bottle of 2-methoxyethanol is old. Are there special disposal considerations?

A4: Yes. 2-methoxyethanol is known to form potentially explosive peroxides upon prolonged

storage in the presence of air.[5][7] If you have an old container, especially one that has been

opened, it must be handled with extreme caution. Do not attempt to open a container with

visible crystal formation around the cap. Contact your EHS office immediately for specialized

disposal procedures for potential peroxide-formers. To prevent this, it is best practice to date

containers upon receipt and upon opening.[5]
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Problem Root Cause(s)
Corrective Action &

Rationale

Unknown liquid waste mixed

with 2-methoxyethanol.
Improper waste segregation.

Do NOT guess the contents.

Treat the entire mixture as 2-

methoxyethanol waste at a

minimum. Label the container

clearly as "Hazardous Waste:

2-Methoxyethanol Mixture -

Contents Unknown." The

rationale is to be conservative;

treating it as its most

hazardous potential

component (in this case, a

flammable and reprotoxic

substance) ensures safety and

compliance. Contact EHS for

guidance on analysis or

disposal.

Waste container is bulging or

shows crystalline deposits

around the lid.

Peroxide formation due to

prolonged storage and

exposure to air.

DO NOT MOVE OR OPEN

THE CONTAINER. This is a

critical safety hazard indicating

potentially explosive

peroxides. Evacuate the

immediate area and notify your

lab manager and EHS

department immediately.[5]

They will dispatch trained

personnel to manage the

situation.

The hazardous waste label is

missing or illegible.

Improper labeling practices. Immediately re-label the

container with all required

information (see protocol

below). An unlabeled container

is a serious compliance

violation. If the accumulation

start date is unknown, use the
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current date and notify EHS.

The principle of "cradle-to-

grave" hazardous waste

tracking requires accurate and

constant identification.[8]

The designated hazardous

waste storage area is full.

Insufficient storage capacity or

delayed waste pickup

schedule.

Do not store waste in

unapproved areas. Contact

your EHS department to

arrange for an immediate

waste pickup. Storing

hazardous waste in hallways,

fume hoods (interferes with

airflow), or other non-compliant

locations is a safety and

regulatory risk.

Quantitative Hazard Data
This table summarizes key exposure limits and identifiers. Values can vary by jurisdiction;

always consult your local regulations and Safety Data Sheet (SDS).

Parameter Value Regulatory Body/Source

OSHA PEL (8-hr TWA) 25 ppm OSHA[2][4]

NIOSH REL (10-hr TWA) 0.1 ppm NIOSH[4][7]

ACGIH TLV (8-hr TWA) 5 ppm ACGIH[4]

EPA Hazardous Waste No. D001 (Ignitability) US EPA[5]

CAS Number 109-86-4 N/A[12][13]

UN Number 1188 DOT/IATA/IMDG[6][12]

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average.
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Experimental Protocol: Segregation and Collection
of 2-Methoxyethanol Waste
This protocol ensures the safe and compliant accumulation of 2-methoxyethanol waste at the

point of generation.

1.0 Objective

To correctly segregate, containerize, and label liquid waste containing 2-methoxyethanol for

disposal.

2.0 Materials

Chemically compatible waste container (e.g., glass or high-density polyethylene) with a

screw-top lid.

Hazardous Waste Label (provided by your institution's EHS department).

Secondary containment bin.

Permanent marker.

Personal Protective Equipment (PPE): Safety goggles, nitrile gloves, lab coat.

3.0 Procedure

Container Preparation:

1. Select a clean, empty container that is chemically compatible with 2-methoxyethanol.

Never use a container that previously held an incompatible chemical (e.g., strong

oxidizers).[5]

2. Affix a "Hazardous Waste" label to the container before adding any waste.

Waste Collection:

1. Perform all waste transfers inside a certified chemical fume hood.
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2. Carefully pour the 2-methoxyethanol waste into the prepared container using a funnel.

Avoid splashing.

3. Do not mix 2-methoxyethanol waste with other waste streams (e.g., halogenated solvents,

acids, bases) unless explicitly part of an experimental protocol and approved by EHS.

Mixing wastes can create dangerous reactions and complicates disposal.

4. Do not fill the container beyond 90% capacity. This headspace allows for vapor expansion

and prevents spills.

Labeling (Self-Validation System):

1. On the hazardous waste label, clearly write the full chemical name: "2-Methoxyethanol".

Do not use abbreviations.

2. List all constituents of the waste stream by percentage, totaling 100%. For example: "2-

Methoxyethanol (90%), Water (10%)".

3. Check all applicable hazard boxes on the label: Flammable and Toxic.

4. Write the date you first added waste to the container (the "Accumulation Start Date").

5. Ensure your name and lab location are clearly written.

Storage:

1. Securely close the container lid.

2. Wipe the exterior of the container clean.

3. Place the sealed container in a designated secondary containment bin. This bin must be

large enough to hold 110% of the volume of the largest container within it.

4. Store the container in your lab's designated Satellite Accumulation Area (SAA) or Waste

Collection Area. This area must be away from heat sources, open flames, and

incompatible materials.[5][6]

Disposal Request:
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1. Once the container is full (or within your institution's time limit for accumulation), submit a

chemical waste pickup request to your EHS department following their specific

procedures.

Visual Workflow: Waste Disposal Decision Pathway
This diagram illustrates the logical steps from waste generation to final disposal, ensuring all

safety and compliance checks are met.
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Waste Generation & Characterization

Containerization & Labeling

Storage & Disposal

2-Methoxyethanol Waste Generated

Is waste mixed with other chemicals?

Identify & list ALL constituents
and percentages on label

 Yes

List '2-Methoxyethanol, 100%'

 No

Select compatible, clean container
with screw-top lid

Affix Hazardous Waste Label
BEFORE adding waste

Add waste in fume hood
(Do not exceed 90% capacity)

Complete ALL fields on label:
- Name, Date, Hazards (Toxic, Flammable)

- All Constituents

Store in designated Satellite
Accumulation Area within
secondary containment

Container full or
time limit reached?

Request Waste Pickup
from EHS

 Yes

Continue to use container

 No

Licensed Disposal Facility
(e.g., Incineration)

 EHS Collects

Click to download full resolution via product page

Caption: Decision workflow for compliant 2-methoxyethanol waste management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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